3-Bromo-5-(2,5-dichlorophenyl)phenol, 95%
Overview
Description
3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% (3-B5DPP) is a white crystalline solid that is commonly used in scientific research. It is a halogenated phenol derivative that has a wide range of applications in biochemistry, pharmacology, and organic chemistry. It is a relatively new compound and has been studied for its potential in various scientific fields.
Scientific Research Applications
3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% has been used in various scientific research applications. It has been used to study the effects of halogenated phenols on the activity of enzymes and other biochemical processes. It has also been used to study the effects of halogenated phenols on the structure and function of proteins. In addition, 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% has been used to study the effects of halogenated phenols on cell growth and differentiation.
Mechanism of Action
The mechanism of action of 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% is not fully understood. However, it is believed that 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% may interact with enzymes, proteins, and other macromolecules in the cell. It is also believed that it may interact with membrane receptors and other cellular components.
Biochemical and Physiological Effects
3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, affect the structure and function of proteins, and affect cell growth and differentiation. It has also been found to have an effect on cell signaling pathways and gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% in lab experiments include its low cost, availability, and ease of use. It is also relatively stable and can be stored for long periods of time. The main limitation of using 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% in lab experiments is that it is still not fully understood and its effects on biochemical and physiological processes are not yet fully understood.
Future Directions
There are a number of potential future directions for research involving 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95%. These include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential therapeutic applications. In addition, further research into its potential toxicity and its effects on the environment may be of interest. Finally, further research into its potential use in drug development and other industrial applications may be of interest.
Synthesis Methods
3-Bromo-5-(2,5-dichlorophenyl)phenol, 95% can be synthesized by a two-step reaction. The first step involves the reaction of 2,5-dichloro-benzaldehyde and sodium hydroxide to form 2,5-dichloro-benzyl alcohol. The second step involves the reaction of 2,5-dichloro-benzyl alcohol and bromine to form 3-Bromo-5-(2,5-dichlorophenyl)phenol, 95%. The reaction is typically conducted in aqueous solution with the use of a catalyst such as pyridine. The reaction is typically carried out at room temperature, and the product can be isolated by filtration or recrystallization.
properties
IUPAC Name |
3-bromo-5-(2,5-dichlorophenyl)phenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7BrCl2O/c13-8-3-7(4-10(16)5-8)11-6-9(14)1-2-12(11)15/h1-6,16H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVROTMRGZIPWRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=CC(=CC(=C2)Br)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7BrCl2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70686451 |
Source
|
| Record name | 5-Bromo-2',5'-dichloro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70686451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262003-95-1 |
Source
|
| Record name | [1,1′-Biphenyl]-3-ol, 5-bromo-2′,5′-dichloro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1262003-95-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-2',5'-dichloro[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70686451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-5-[3-(N,N-dimethylaminocarbonyl)phenyl]phenol, 95%](/img/structure/B6383552.png)
